N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)-2-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)-2-methoxybenzamide, also known as DTBM-MO, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. It belongs to the class of pyranothiazole derivatives, which have been found to possess diverse biological activities.
Scientific Research Applications
Multicomponent Synthesis of Heterocycles
This compound is part of the pyrano[2,3-d]pyrimidine core, which has been used in the multicomponent synthesis of heterocycles . These heterocyclic compounds have received substantial consideration due to their privileged and intelligible biodiversity .
Antioxidant Activities
Certain compounds that are rich with a source of free radicals to trap DPPH free radicals have shown potent antioxidant activities . This suggests a potential application of the compound in antioxidant formulations.
Biological Potency
The significant biological potency of the compounds synthesized from multicomponent reactions has been deliberated . This suggests that the compound could have potential applications in the development of new drugs or therapeutic agents.
Synthesis of Pyrano[2,3-d]pyrimidine Scaffolds
The compound has been used in the metal-free synthesis of pyrano[2,3-d]pyrimidine scaffolds . This process involves Knoevenagel condensation, Michael addition, and intramolecular cyclocondensation .
Anticancer Efficacy
Some derivatives of the compound have shown anticancer efficacy against MCF-7, a breast cancer cell line . This suggests a potential application of the compound in cancer treatment.
Development of Pain Therapy Drugs
Thiazole analogs, which include this compound, have been involved in the development of pain therapy drugs . This suggests a potential application of the compound in pain management.
properties
IUPAC Name |
N-(6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-yl)-2-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3S/c1-18-11-5-3-2-4-9(11)13(17)16-14-15-10-6-7-19-8-12(10)20-14/h2-5H,6-8H2,1H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXAHXZSYBSQJEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NC2=NC3=C(S2)COCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)-2-methoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.